N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-5-chloro-2-methoxybenzenesulfonamide

• IUPAC Name: N-[[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl]-5-chloro-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C20H22ClN3O4S/c1-27-18-7-6-15(21)12-19(18)29(25,26)22-13-14-8-10-24(11-9-14)20-23-16-4-2-3-5-17(16)28-20/h2-7,12,14,22H,8-11,13H2,1H3
• InChI Key: DAIGZRZOCWSPFT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)S(=O)(=O)NCC2CCN(CC2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C20H22ClN3O4S
• Molecular Weight: 435.9 g/mol

Description

“N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-5-chloro-2-methoxybenzenesulfonamide” is a complex organic compound. It is related to a class of compounds based on 3-(benzo[d]oxazol-2-yl)-5-(1-(piperidin-4-yl)-1H-pyrazol-4-yl)pyridin-2-amine. These compounds have been identified as a new class of G-protein-coupled receptor kinase 2 and 5 inhibitors.

Synthesis Analysis

The synthesis of such compounds is a complex process. A related compound, 3-(benzo[d]oxazol-2-yl)-5-(1-(piperidin-4-yl)-1H-pyrazol-4-yl)pyridin-2-amine, was identified as a novel hit by a high throughput screening campaign. Structural modification of parent benzoxazole scaffolds by introducing substituents on phenyl displayed potent inhibitory activities.

Scientific Research Applications

Antimicrobial Potential

Some derivatives of this compound have shown good antimicrobial potential. This suggests that it could be used in the development of new antimicrobial agents.

Pharmacological Evaluation

The compound can be used in the synthesis and pharmacological evaluation of novel derivatives. This could lead to the discovery of new drugs with improved efficacy and safety profiles.

Mechanism of Action

Target of Action

The primary targets of this compound are G-protein-coupled receptor kinase-2 and -5 (GRK-2 and -5) . These kinases are emerging therapeutic targets for the treatment of cardiovascular disease .

Mode of Action

The compound interacts with its targets, GRK-2 and -5, by inhibiting their activity .

Biochemical Pathways

The inhibition of GRK-2 and -5 affects several biochemical pathways. These kinases are involved in the regulation of G-protein-coupled receptors (GPCRs), which play a crucial role in many cellular processes, including signal transduction . By inhibiting GRK-2 and -5, the compound can potentially disrupt GPCR signaling, leading to downstream effects on various cellular functions .

Result of Action

The molecular and cellular effects of the compound’s action are largely dependent on the specific cellular context and the status of GPCR signaling in the cells. In general, inhibition of GRK-2 and -5 could lead to altered GPCR signaling, which could have various effects on cellular function .

Future Directions

The future research directions for this compound could include further exploration of its potential as an inhibitor of G-protein-coupled receptor kinase 2 and 5. This could involve more detailed studies of its mechanism of action, as well as preclinical and clinical trials to evaluate its therapeutic potential.